Ethyl 3-(dimethylamino)-2-isocyanoacrylate

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: ethyl 3-(dimethylamino)-2-isocyanoprop-2-enoate
• InChI: InChI=1S/C8H12N2O2/c1-5-12-8(11)7(9-2)6-10(3)4/h6H,5H2,1,3-4H3
• InChI Key: UISAVXQFGRNLNT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CN(C)C)[N+]#[C-]

Description

Ethyl 3-(dimethylamino)-2-isocyanoacrylate is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of ethyl isocyanoacetate (5.0 g) in ethanol (100 mL) is added N,N-dimethyl-formamide dimethyl acetal (6.5 g) dropwise with stirring over 10 minutes. The reaction is stirred for 24 hours and the ethanol is evaporated. The resulting oil is passed through magnesium silicate using 50% ethyl acetate-hexanes as the eluant. The solvents are removed and the resulting oil is crystallized from ethyl acetate-hexanes to yield light yellow needles, 3.0 g.

Synthesis routes and methods II

Procedure details

4-carboalkoxythiazoles are prepared essentially according to the procedure of Schöllkopf, U., Porsch, P., Lau, H. Liebigs Ann. Chem. 1444 (1979). Thus, according to Method 55 and 56, reaction of ethyl isocyanoacetate with N,N-dimethylformamide dimethyl acetal in a suitable alcoholic solvent such as ethanol at room temperature gives the corresponding 3-dimethylamino-2-isocyano-acrylic acid ethyl ester. A solution of this compound in a suitable solvent such as tetrahydrofuran is treated with gaseous hydrogen sulfide in the presence of a suitable tertiary amine base such as triethylamine or diiso-propylethylamine or the like at room temperature to give the corresponding 4carboethoxy-thiazole.